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Compound of Interest

Compound Name: Tridecylamine

Cat. No.: B1585788

This technical guide provides comprehensive information on the chemical compound
tridecylamine, focusing on its Chemical Abstracts Service (CAS) number and detailed safety
data. This document is intended for researchers, scientists, and professionals in drug
development who handle or intend to use this compound in their work.

Chemical Identification

Tridecylamine is a long-chain, lipophilic monoalkylamine.[1][2] It is primarily utilized as a
versatile intermediate in the synthesis of various chemicals, including agricultural products, oil
additives, emulsifiers, and pigments.[1][2]

e Chemical Name: Tridecylamine

Synonyms: 1-Aminotridecane, 1-Tridecanamine, n-Tridecylamine[3]

Linear Formula: CH3(CH2)12NH:2

CAS Number: 2869-34-3[1][3][4]

CAS Number (Mixture of Isomers): 86089-17-0[2]

EC Number: 220-694-0[3]

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of tridecylamine.

Property Value Source
Molecular Weight 199.38 g/mol [1103114]
Appearance Not specified in search results

Melting Point 30-32 °C

Boiling Point 265 °C

Flash Point 110 °C (230 °F) - closed cup

pKa 10.63 at 25°C [1]

Hazard Identification and Safety Data

Tridecylamine is classified as a hazardous substance. The following tables outline its GHS

classification and associated hazard and precautionary statements based on available Safety

Data Sheets (SDS).

GHS Hazard Classification

Classification Category Source
Acute Toxicity, Oral 4 [5]
Skin Corrosion 1B [5]
Serious Eye Damage 1 [5]
Acute Aquatic Hazard 1 [5]
Chronic Aquatic Hazard 1 [5]

Hazard and Precautionary Statements
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Type

Code

Statement Source

Hazard

H302

Harmful if swallowed. [5]

Hazard

H314

Causes severe skin
burns and eye [5]

damage.

Hazard

H410

Very toxic to aquatic
life with long lasting [5]
effects.

Precautionary

P260

Do not breathe dust. [5]

Precautionary

P273

Avoid release to the

[5]

environment.

Precautionary

P280

Wear protective

gloves/ protective

clothing/ eye [5]
protection/ face

protection.

Precautionary

P301 + P312

IF SWALLOWED: Call
a POISON CENTER/
doctor if you feel

unwell.

Precautionary

P303 + P361 + P353

IF ON SKIN (or hair):

Take off immediately

all contaminated [5]
clothing. Rinse skin

with water/ shower.

Precautionary

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water

for several minutes.
Remove contact [5]
lenses, if present and

easy to do. Continue

rinsing.
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Safety and Handling Protocols

The following protocols are derived from safety data sheets and are critical for the safe

handling and use of tridecylamine in a laboratory setting.

Personal Protective Equipment (PPE)

A detailed list of required personal protective equipment is provided below.

Protection Type

Specification

Source

Eye/Face Protection

Wear safety glasses with side-
shields or goggles. A face

shield is also recommended.

[6]

Skin Protection

Wear protective gloves and
clothing to prevent skin

contact.

[6]

Respiratory Protection

If exposure limits are
exceeded, a NIOSH/MSHA
approved respirator should be

worn.

First Aid Measures

Immediate first aid is crucial in the event of exposure.
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Exposure Route Protocol Source

Remove person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [5]
artificial respiration. Seek

immediate medical attention.

Immediately take off all
contaminated clothing. Rinse
i skin with plenty of water or
Skin Contact ) [5]
shower for at least 15 minutes.
Seek immediate medical

attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and

Eye Contact ) o [5]
easy to do. Continue rinsing.
Immediately call an

ophthalmologist.

Do NOT induce vomiting.

Rinse mouth with water. Make
Ingestion victim drink water (two glasses  [5]

at most). Call a physician

immediately.

Fire-Fighting Measures
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Aspect

Protocol

Source

Suitable Extinguishing Media

Use extinguishing media
appropriate for the surrounding
fire. No limitations are given for

this substance.

[5]

Specific Hazards

Forms explosive mixtures with
air on intense heating.
Hazardous combustion
products include carbon oxides

and nitrogen oxides (NOXx).

[5]

Protective Equipment

Firefighters should wear self-
contained breathing apparatus
and full firefighting turnout

gear.

[6]

Experimental Workflow and Logic Diagram

Safe Handling Workflow for Tridecylamine

The following diagram illustrates a logical workflow for the safe handling of tridecylamine in a

research environment, from procurement to disposal.
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Caption: Logical workflow for the safe handling of Tridecylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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